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An In-depth Examination of Replication Initiator 1 (REPIN1) Across Species, Focusing on its

Biophysical Properties, Expression, and Functional Roles in Cellular Metabolism.

This guide provides a comprehensive comparative analysis of REPIN1 orthologs for

researchers, scientists, and drug development professionals. REPIN1, also known as

Replication Initiator 1, is a zinc finger protein that plays a crucial role in DNA replication and the

regulation of gene expression, particularly in pathways associated with lipid metabolism.[1][2]

Understanding the similarities and differences between REPIN1 orthologs is essential for

elucidating its precise mechanisms of action and for the development of targeted therapeutics.

Biophysical and Biochemical Properties of REPIN1
Orthologs
REPIN1 is characterized by its sequence-specific double-stranded DNA-binding activity,

preferentially recognizing ATT-rich and T-rich sequences.[3] This interaction is fundamental to

its role in the initiation of DNA replication. While comprehensive comparative studies on the

biophysical properties of REPIN1 orthologs are limited, the available data on human, mouse,

and rat REPIN1 provide valuable insights.
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Property
Human (Homo
sapiens)

Mouse (Mus
musculus)

Rat (Rattus
norvegicus)

UniProt Accession Q9BWE0 Q5U4E2 Q6AYC8

Sequence Length

(amino acids)
567 567 567

Molecular Weight

(kDa)
64.7 64.6 64.6

Isoelectric Point (pI) 8.53 8.58 8.59

Known DNA Binding

Motif

C2H2-type zinc

fingers

C2H2-type zinc

fingers

C2H2-type zinc

fingers

Reported DNA

Binding Affinity (Kd)
Data not available Data not available Data not available

Table 1: Comparison of the biophysical and biochemical properties of human, mouse, and rat

REPIN1 orthologs. Data is sourced from UniProt and sequence analysis tools.

Comparative Sequence Analysis of REPIN1
Orthologs
To visualize the degree of conservation and identify key functional domains across species, a

multiple sequence alignment of human, mouse, and rat REPIN1 protein sequences was

performed.
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Human REPIN1

Mouse REPIN1

Rat REPIN1

N-terminus Zinc Finger Domains
(Highly Conserved) C-terminus

Zinc Finger Domains
(Highly Conserved)

High Sequence Identity

Zinc Finger Domains
(Highly Conserved)

High Sequence Identity

N-terminus C-terminus

High Sequence Identity

N-terminus C-terminus
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Putative REPIN1 Signaling Pathway in Lipid Metabolism

Nutrient Status
(e.g., High Fat Diet)

Upstream Regulators
(e.g., SREBP1)

activates

REPIN1 Gene

regulates transcription

REPIN1 Protein

translation

Target Genes
(e.g., CD36, PLIN2)

binds to promoter

Cellular Response
(Fatty Acid Uptake, Lipid Droplet Formation)

mediates

 

EMSA Experimental Workflow

1. Prepare Radiolabeled
DNA Probe

2. Incubate Probe with
Purified REPIN1 Protein

3. Run on Non-denaturing
Polyacrylamide Gel

4. Autoradiography to
Visualize Bands

5. Analyze Band Shift
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ChIP Experimental Workflow

1. Cross-link Proteins to DNA
(Formaldehyde)

2. Sonication to Shear
Chromatin

3. Immunoprecipitation with
anti-REPIN1 Antibody

4. Reverse Cross-links and
Purify DNA

5. Analyze DNA by qPCR
or Sequencing

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Comparative Analysis of REPIN1 Orthologs: A Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1680521#comparative-analysis-of-repin1-orthologs]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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